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Compound of Interest

Compound Name: Reactive Orange 16

Cat. No.: B1207558 Get Quote

An In-depth Technical Guide to Reactive Orange 16

Introduction
Reactive Orange 16 (RO16) is a monoazo reactive dye widely utilized in the textile industry for

dyeing cellulosic fibers such as cotton and viscose.[1] Its vibrant color, good water solubility,

and the formation of covalent bonds with fibers contribute to its popularity, resulting in excellent

wash fastness.[2] This technical guide provides a comprehensive overview of the molecular

characteristics, synthesis, and relevant experimental applications of Reactive Orange 16.

Molecular and Physicochemical Properties
There are slight variations in the reported molecular formula and weight of Reactive Orange
16, primarily due to its salt form. The disodium salt is the most commonly cited form.
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Property Value Source(s)

Molecular Formula C₂₀H₁₇N₃Na₂O₁₁S₃ [1][3]

Molecular Weight 617.54 g/mol [1]

Alternative Formula C₂₀H₁₉N₃NaO₁₁S₃ Not widely cited

Alternative Molecular Weight 596.55 g/mol Not widely cited

Appearance Red powder

Color Index Name C.I. Reactive Orange 16

CAS Number 12225-83-1

Solubility in Water (20°C) 120 g/L

Maximum Absorption (λmax) 493 nm

Synthesis and Manufacturing
The synthesis of Reactive Orange 16 involves a two-step process: diazotization followed by a

coupling reaction.

Experimental Protocol for Synthesis
Materials:

2-(4-Aminophenylsulfonyl)ethyl hydrogen sulfate

Sodium nitrite

Hydrochloric acid

6-Acetamido-4-hydroxynaphthalene-2-sulfonic acid

Sodium carbonate

Ice

Procedure:
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Diazotization: An aqueous solution of 2-(4-Aminophenylsulfonyl)ethyl hydrogen sulfate is

prepared and cooled to 0-5°C using an ice bath. A solution of sodium nitrite is slowly added,

followed by the dropwise addition of hydrochloric acid while maintaining the low temperature.

The reaction mixture is stirred for approximately one hour to ensure the complete formation

of the diazonium salt.

Coupling Reaction: A solution of 6-Acetamido-4-hydroxynaphthalene-2-sulfonic acid is

prepared and its pH is adjusted to alkaline conditions using sodium carbonate. The

previously prepared diazonium salt solution is then slowly added to this alkaline solution,

again maintaining a low temperature. The coupling reaction proceeds to form the Reactive
Orange 16 dye.

Isolation: The synthesized dye is then precipitated from the solution, filtered, washed, and

dried.
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Synthesis workflow of Reactive Orange 16.
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Application in Textile Dyeing
Reactive Orange 16 is primarily used for dyeing cellulosic fibers. The dyeing process involves

the formation of a covalent bond between the vinyl sulfone group of the dye and the hydroxyl

groups of the cellulose fibers under alkaline conditions.

Experimental Protocol for Cotton Dyeing
Materials:

Cotton fabric

Reactive Orange 16

Sodium chloride (or Glauber's salt)

Sodium carbonate (soda ash)

Water

Procedure:

Dye Bath Preparation: A dye bath is prepared with the required amount of water, Reactive
Orange 16, and an electrolyte such as sodium chloride. The electrolyte helps in the

exhaustion of the dye onto the fabric.

Dyeing: The cotton fabric is immersed in the dye bath, and the temperature is gradually

raised. The dyeing is carried out for a specific duration to allow for the diffusion and

adsorption of the dye onto the fibers.

Fixation: An alkali, typically sodium carbonate, is added to the dye bath to raise the pH. This

initiates the chemical reaction between the dye and the fiber, leading to the formation of a

covalent bond and fixation of the color.

Washing: After dyeing, the fabric is thoroughly rinsed with cold and hot water to remove any

unfixed dye. A soaping treatment is often carried out to ensure the removal of all hydrolyzed

dye, which improves the wash fastness of the dyed fabric.
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General workflow for dyeing cotton with Reactive Orange 16.

Biodegradation Pathways
The environmental fate of Reactive Orange 16 is of significant interest due to the release of

dye effluents. Research has shown that various microorganisms can biodegrade this dye,

typically by breaking the azo bond (–N=N–).
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Experimental Protocol for Biodegradation Study
Materials:

Reactive Orange 16 solution

Microbial culture (e.g., Bacillus stratosphericus)

Nutrient medium

Incubator shaker

UV-Vis spectrophotometer

GC-MS for metabolite analysis

Procedure:

Inoculum Preparation: A pure culture of the selected microorganism is grown in a suitable

nutrient broth.

Decolorization Assay: A known concentration of Reactive Orange 16 is added to the nutrient

medium, which is then inoculated with the microbial culture. The flasks are incubated under

controlled conditions (e.g., temperature, pH, and agitation).

Analysis: Aliquots of the culture medium are withdrawn at regular intervals. The cells are

separated by centrifugation, and the supernatant is analyzed for color removal using a UV-

Vis spectrophotometer by measuring the absorbance at the dye's λmax.

Metabolite Identification: The degradation products in the decolorized medium can be

extracted and identified using analytical techniques such as Gas Chromatography-Mass

Spectrometry (GC-MS) to elucidate the biodegradation pathway.
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Simplified biodegradation pathway of Reactive Orange 16.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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